Cas no 124397-74-6 (L-Leucine,N-(4-carboxy-1-oxobutyl)-)

L-Leucine, N-(4-carboxy-1-oxobutyl)-, is a modified amino acid derivative with applications in peptide synthesis and biochemical research. Its structure combines the hydrophobic side chain of L-leucine with a carboxyl-terminated butyryl group, enhancing its utility as a building block for custom peptide modifications. This compound is particularly valuable for introducing specific functional groups or altering solubility properties in synthetic peptides. Its high purity and well-defined structure ensure reproducibility in research applications. The carboxylate moiety provides a reactive handle for further conjugation or derivatization, making it useful in bioconjugation and targeted drug delivery studies. Suitable for controlled laboratory use under standard handling conditions.
L-Leucine,N-(4-carboxy-1-oxobutyl)- structure
124397-74-6 structure
Product Name:L-Leucine,N-(4-carboxy-1-oxobutyl)-
CAS No:124397-74-6
MF:C11H19NO5
MW:245.272263765335
CID:146499
PubChem ID:130170
Update Time:2025-05-27

L-Leucine,N-(4-carboxy-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine,N-(4-carboxy-1-oxobutyl)-
    • (2S)-2-(4-carboxybutanoylamino)-4-methylpentanoic acid
    • GLUTARYL-LEU-OH 2 DCHA
    • GLUTARYL-L-LEUCINE DICYCLOHEXYLAMMONIUM SALT,
    • Glutarylleucine
    • Glutaryl-L-leucine
    • GLUTARYL-LEU-OH DCHA
    • GLUTARYL-LEUCINE 2 DCHA
    • GLUTARYL-L-LEUCINE DICYCLOHEXYLAMMONIUM SALT
    • N-(4-Carboxy-1-oxobutyl)-L-leucine
    • (S)-5-((1-Carboxy-3-methylbutyl)amino)-5-oxopentanoic acid
    • L-Leucine, N-(4-carboxy-1-oxobutyl)-
    • EN300-7543569
    • 124397-74-6
    • AKOS027254235
    • AT28901
    • (S)-5-((1-Carboxy-3-methylbutyl)amino)-5-oxopentanoicacid
    • DTXSID20154317
    • SCHEMBL4572547
    • (2S)-2-(4-CARBOXYBUTANAMIDO)-4-METHYLPENTANOIC ACID
    • DTXCID3076808
    • Inchi: 1S/C11H19NO5/c1-7(2)6-8(11(16)17)12-9(13)4-3-5-10(14)15/h7-8H,3-6H2,1-2H3,(H,12,13)(H,14,15)(H,16,17)/t8-/m0/s1
    • InChI Key: JYLHYOYRPZDJHM-QMMMGPOBSA-N
    • SMILES: OC([C@H](CC(C)C)NC(CCCC(=O)O)=O)=O

Computed Properties

  • Exact Mass: 607.49200
  • Monoisotopic Mass: 245.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 127.76000
  • LogP: 8.51230

L-Leucine,N-(4-carboxy-1-oxobutyl)- Pricemore >>

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